Cas no 328-50-7 (2-Ketoglutaric acid)

2-ketoglutaric acid (alpha ketoglutaric acid) is an intermediate of ATP or GTP production in Krebs cycle. 2-ketoglutaric acid also acts as the main carbon skeleton of nitrogen assimilation reaction. 2-ketoglutaric acid is a reversible inhibitor of tyrosinase (IC50 = 15 mm)
2-Ketoglutaric acid structure
2-Ketoglutaric acid structure
2-Ketoglutaric acid
328-50-7
C5H6O5
146.09814
MFCD00004165
36871
51

2-Ketoglutaric acid Properties

Names and Identifiers

    • 2-Ketoglutaric acid
    • 2-Oxoglutaric acid
    • 2-Oxopentanedioic acid
    • alpha-Ketoglutaric Acid
    • A-KETOGLUTARIC ACID
    • GAMMA-KETOGLUTARIC ACID
    • FEMA 3891
    • KETO-GLU
    • PENTANEDIOIC ACID, 2-OXO-
    • 2-Oxo-1,5-dipentanedioic acid
    • 2-Oxo-1,5-pentanedioic acid
    • 2-oxo-pentanedioicaci
    • 2-Oxpentanedioicacid
    • Glutaric acid, 2-oxo-
    • Glutaric acid, alpha keto
    • -Ketoglutaricacid
    • α-Ketoglutaricacid
    • A-KETOGLUTARIC ACID FREE ACID CELL*CULTU RE TESTED
    • A-KETOGLUTARIC ACID FREE ACID
    • 2-KETOGLUTARIC ACID BIOSYNTH
    • A-KetoglutaricAcidPuriss
    • KetoglutaricAcid,FreeAcid
    • Oxoglutaric acid
    • 2-OXOPENTANDIOICACID
    • alpha-keto-Glutaric acid
    • 2-keto-Glutaricacid
    • KETOGLUTARIC ACID, ALPHA (AS)
    • 2-Oxoglutaric acid,2-Oxopentanedioic acid
    • alpha-Ketoglutarate
    • α-Ketoglutaric acid
    • alpha-Ketoglutaric acid
    • 2-ketoglutarate
    • alpha-ketoglutaric acid
    • 2-oxoglutaric acid
    • alpha-ketoglutarate
    • 2-oxopentanedioic acid, ion(2-)
    • 2-oxoglutarate
    • alpha-Oxoglutaric acid
    • 2-oxo-Pentanedioic acid
    • +Expand
    • MFCD00004165
    • KPGXRSRHYNQIFN-UHFFFAOYSA-N
    • 1S/C5H6O5/c6-3(5(9)10)1-2-4(7)8/h1-2H2,(H,7,8)(H,9,10)
    • OC(=O)CCC(=O)C(O)=O
    • 1705689

Computed Properties

  • 146.02200
  • 2
  • 5
  • 4
  • 146.022
  • 10
  • 171
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.9
  • 2
  • 0
  • 91.7A^2

Experimental Properties

  • -0.49510
  • 91.67000
  • 5303
  • 1.3920 (estimate)
  • Soluble in water, methanol and dimethyl sulfoxide.
  • 345.6°C at 760 mmHg
  • 113.0 to 117.0 deg-C
  • 0.0±1.6 mmHg at 25°C
  • 177.0±19.7 °C
  • 3891 | 2-OXOPENTANEDIOIC ACID
  • H2O: soluble0.1g/mL, clear, colorless
  • White fine crystalline powder. It turns pale gray yellow after long storage and is easy to deliquesce.
  • It is easily soluble in water, alcohol and extremely insoluble in ether.
  • 2.47(at 25℃)
  • 1.2821 (rough estimate)

2-Ketoglutaric acid Security Information

2-Ketoglutaric acid Customs Data

  • 29183000
  • China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-Ketoglutaric acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003HYM-25g
2-Ketoglutaric acid
328-50-7 99%
25g
$11.00 2024-05-05
A2B Chem LLC
AB62446-25g
2-Ketoglutaric acid
328-50-7 99%
25g
$4.00 2024-04-20
AK Scientific
F614-25g
2-Ketoglutaric acid
328-50-7 98%
25g
$14 2023-09-16
AstaTech
D70548-5/G
2-KETOGLUTARIC ACID
328-50-7 95%
5g
$15 2023-09-19
Enamine
EN300-18049-0.05g
2-oxopentanedioic acid
328-50-7 95%
0.05g
$19.0 2023-11-13
FUJIFILM
117-00081-1g
2-Oxoglutaric Acid
328-50-7
1g
JPY 2700 2023-09-15
MedChemExpress
HY-W013636-500mg
2-Ketoglutaric acid
328-50-7 99.90%
500mg
¥400 2024-04-18
Oakwood
069250-1g
2-Oxopentanedioic acid
328-50-7 98%
1g
$9.00 2023-09-15
S e l l e c k ZHONG GUO
S6237-1g
2-Ketoglutaric acid
328-50-7 99.98%
1g
¥795.35 2023-09-16
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
TK7044-100g
2-Ketoglutaric acid
328-50-7 ≥98.5%
100g
¥190元 2023-09-15

2-Ketoglutaric acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:NaOH, S:H2O, 168 h, 28°C, pH 5.5
Reference
Significant enhancement of citric acid production by Yarrowia lipolytica immobilized in bacterial cellulose-based carrier
By Zywicka, Anna et al, Journal of Biotechnology, 2020, 321, 13-22

Synthetic Circuit 2

Reaction Conditions
1.1R:Cu2+, R:R:NaCl, S:H2O, 168 h, pH 6.5
Reference
Erythritol production by Yarrowia lipolytica mutant strain M53 generated through atmospheric and room temperature plasma mutagenesis
By Liu, Xiaoyan et al, Food Science and Biotechnology, 2017, 26(4), 979-986

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  168 h, pH 5.5, 28 °C
Reference
Significant enhancement of citric acid production by Yarrowia lipolytica immobilized in bacterial cellulose-based carrier
Zywicka, Anna; Junka, Adam; Ciecholewska-Jusko, Daria; Migdal, Pawel; Czajkowska, Joanna; et al, Journal of Biotechnology, 2020, 321, 13-22

2-Ketoglutaric acid Raw materials

2-Ketoglutaric acid Preparation Products

2-Ketoglutaric acid Suppliers

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
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WANG YAN
15527230951
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JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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Wuhan Newgreat Chemical Co., Ltd
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ZHANG JING LI
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CHENG DOU BAI SHI XING KE JI SHI YE Co., Ltd.
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WU YAO
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Kono Chem Co.,Ltd
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GAO JING LI
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WuHan Dong Kang Yuan technology co., LTD
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(CAS:328-50-7)
CAI JING LI
15377658509
2851686519@qq.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
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(CAS:328-50-7)
WANG HUA
13667159345
13667159345@163.com

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